Cas no 1438-45-5 (2-Thiazolamine,N-cyclohexyl-)

• Product Name: 2-Thiazolamine,N-cyclohexyl-
• CAS No: 1438-45-5
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 205836
• PubChem ID: 842041
• Update Time: 2025-06-20

2-Thiazolamine,N-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,N-cyclohexyl-
• CYCLOHEXYL-THIAZOL-2-YL-AMINE
• N-cyclohexyl-1,3-thiazol-2-amine
• 2-Cyclohexylamino-thiazol
• 2-Thiazolamine,N-cyclohexyl
• cyclohexyl amino thiazole
• N-cyclohexyl-2-amino thiazole
• XFDXDDHWWVQGRU-UHFFFAOYSA-N
• SCHEMBL5112007
• N-Cyclohexylthiazol-2-amine
• Oprea1_295039
• Z56845201
• CS-0218906
• EN300-02426
• WAY-607930
• BAS 00134303
• 1438-45-5
• Enamine_006000
• N-cyclohexyl-N-thiazol-2-yl amine
• AKOS000115475
• DTXSID00357066
• HMS1411K03
• BAA43845
• Oprea1_573503
• cyclohexyl-thiazol-2-yl-amine, AldrichCPR
• MFCD00520360
• N-cyclohexyl-2-thiazolamine
• DB-199413
• G33694

• Inchi： 1S/C9H14N2S/c1-2-4-8(5-3-1)11-9-10-6-7-12-9/h6-8H,1-5H2,(H,10,11)
• InChI Key： XFDXDDHWWVQGRU-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC1CCCCC1

Computed Properties

• Exact Mass: 182.08800
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.16000
• LogP: 2.96070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-Thiazolamine,N-cyclohexyl-

Professional Introduction to 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5)

The compound 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of bioactive molecules. This thiazolamine derivative, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclohexyl group at the N-position introduces steric and electronic properties that can modulate the compound's interaction with biological targets, making it a promising candidate for further exploration.

From a chemical perspective, 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5) is a heterocyclic compound featuring a thiazole core linked to an amine functionality. The cyclohexyl substitution at the N-position enhances the molecule's solubility and metabolic stability, which are critical factors in drug design. Recent studies have highlighted the importance of such structural features in improving pharmacokinetic profiles, thereby increasing the likelihood of successful therapeutic outcomes.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazoles are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for drug discovery. The introduction of a cyclohexyl group in 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5) not only modifies its electronic properties but also influences its binding affinity to target proteins. This has led to investigations into its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5) is its versatility in chemical modification. The thiazolamine moiety provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, researchers have explored derivatives of this compound as kinase inhibitors, where the cyclohexyl group plays a crucial role in optimizing binding interactions with ATP pockets in enzyme active sites.

The synthesis of 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, have been employed to streamline the process. These techniques not only improve efficiency but also enhance scalability, which is essential for industrial applications.

From a computational chemistry standpoint, molecular modeling studies have been instrumental in understanding the interactions between 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5) and biological targets. These studies have provided insights into key binding residues and have guided the design of more potent analogs. The integration of machine learning algorithms has further accelerated this process by predicting novel derivatives with enhanced activity.

Preclinical studies have demonstrated promising results regarding the pharmacological effects of 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5). In vitro assays have shown inhibitory activity against several enzymes relevant to cancer progression, including tyrosine kinases and proteases. Additionally, animal models have revealed potential therapeutic benefits without significant side effects, suggesting that this compound may be suitable for further clinical development.

The future direction of research on 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5) includes exploring its mechanism of action and identifying off-target effects. Combination therapies involving this compound with other drugs are also being investigated to enhance therapeutic efficacy while minimizing resistance development. Furthermore, green chemistry principles are being applied to develop sustainable synthetic routes that reduce environmental impact.

In conclusion, 2-Thiazolamine,N-cyclohexyl- (CAS No. 1438-45-5) represents a significant contribution to pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new possibilities for its application in drug development, highlighting its importance as a bioactive molecule worthy of further investigation.